Cas no 244766-57-2 (Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate)
244766-57-2 structure
Product Name:Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
CAS No:244766-57-2
MF:C10H8F4O2S
MW:268.227935791016
CID:2847304
Update Time:2023-08-10
Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
- ethyl 2,3,5,6-tetrafluoro-4-(methylthio)benzoate
- Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate
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- Inchi: 1S/C10H8F4O2S/c1-3-16-10(15)4-5(11)7(13)9(17-2)8(14)6(4)12/h3H2,1-2H3
- InChI Key: CGGCQLJIYBKZOF-UHFFFAOYSA-N
- SMILES: S(C)C1C(=C(C(C(=O)OCC)=C(C=1F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- XLogP3: 3.1
- Topological Polar Surface Area: 51.6
Ethyl 2,3,5,6-tetrafluoro-4-methylsulfanylbenzoate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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